Cas no 2229470-91-9 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229470-91-9
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 6176434
• PubChem ID: 165693564
• Update Time: 2025-05-21

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• 2229470-91-9
• EN300-1977535

• Inchi： 1S/C10H10ClN3O/c1-6-8(9(11)14(2)13-6)10(5-12)3-7(15)4-10/h3-4H2,1-2H3
• InChI Key： QVSXYMJVRIQSNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229470-91-9)

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number 2229470-91-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyrazole ring with a cyclobutane moiety, which contributes to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its nitrile and ketone functional groups.

In recent years, the demand for heterocyclic compounds like 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile has surged due to their versatility in drug discovery. The pyrazole core is a common motif in anti-inflammatory and antimicrobial agents, while the cyclobutane ring enhances metabolic stability. This dual functionality makes the compound a valuable candidate for optimizing lead molecules in medicinal chemistry. Additionally, its carbonitrile group offers a reactive handle for further derivatization, aligning with the growing trend of fragment-based drug design.

From a synthetic perspective, CAS 2229470-91-9 exemplifies advancements in green chemistry methodologies. Researchers are exploring solvent-free or catalytic routes to synthesize such high-value intermediates, addressing concerns about environmental sustainability. The compound’s stability under various pH conditions also makes it suitable for scale-up processes, a critical factor for industrial applications. These attributes resonate with the broader shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

The agrochemical sector has also shown interest in 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile, particularly for developing next-generation crop protection agents. Its structural features may contribute to pest resistance management, a pressing issue in agriculture due to evolving pathogen strains. Computational studies suggest that modifications of this scaffold could enhance binding affinity to target enzymes in pests, offering a rationale for its inclusion in rational pesticide design projects.

Analytical characterization of CAS 2229470-91-9 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research use. Quality control protocols emphasize the absence of toxic byproducts, aligning with regulatory standards for fine chemicals. This rigorous validation supports its adoption in high-throughput screening platforms, where reproducibility is paramount.

Looking ahead, the compound’s potential extends to material science, with preliminary studies indicating utility in organic electronics. Its conjugated system and electron-withdrawing groups could facilitate charge transport in thin-film devices, a niche yet rapidly growing field. Such interdisciplinary applications underscore the importance of multi-functional chemical scaffolds in modern research.

In summary, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile (2229470-91-9) represents a convergence of pharmaceutical innovation, sustainable synthesis, and agrochemical advancement. Its adaptability across domains positions it as a keystone intermediate for future scientific breakthroughs, reflecting the dynamic interplay between molecular design and real-world challenges.